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Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595

The following guide provides essential safety and logistical information for the proper disposal
of Anthracene-D10, a deuterated polycyclic aromatic hydrocarbon (PAH). This document is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with hazardous waste regulations. Improper disposal can lead to
environmental contamination and significant penalties.[1]

Immediate Safety and Hazard Information

Anthracene-D10 is classified as a hazardous substance. It is crucial to handle this chemical
with appropriate personal protective equipment (PPE), including safety glasses with side-
shields, protective gloves, and a lab coat.[2] All handling should occur in a well-ventilated area
or a chemical fume hood to avoid inhalation of dust or vapors.[3][4]

Key Hazards:

o Skin and Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[2][3][4]
In case of contact, flush the affected area with plenty of water.[2][5] If eye contact occurs,
rinse cautiously with water for several minutes, removing contact lenses if possible.[2][3]

o Respiratory Irritation: May cause respiratory irritation (H335).[2][3][4]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (H410).[2][3][4] Release
into the environment must be strictly avoided.[2][3]

Data Summary: Properties and Classifications
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This table summarizes key quantitative data and classifications for Anthracene-D10 to inform

handling and disposal decisions.

Property Value Citation(s)
Chemical Formula C14D1o0 [3]
Molecular Weight 188.29 g/mol [3][6]

CAS Number 1719-06-8 [31[6]
Physical Form Solid

Melting Point 210-215 °C

Boiling Point 340 °C

Flash Point 121.0 °C (closed cup)

GHS Hazard Statements

H315, H319, H335, H410

[3]4]

GHS Signal Word

Warning

[2](3]

UN Number

1957 (for Deuterium, as a

related substance)

[7]

Step-by-Step Disposal Procedures

All laboratory chemical waste should be treated as hazardous unless specifically confirmed to

be non-hazardous.[8] The disposal of Anthracene-D10 and associated materials must comply

with institutional policies and local, state, and federal regulations, such as the Resource
Conservation and Recovery Act (RCRA).[1]

1. Waste Segregation:

» Solid Waste: Collect pure Anthracene-D10, contaminated spatulas, weigh boats, and

contaminated PPE (e.g., gloves) in a designated, sealed container labeled for solid chemical

waste.

e Liquid Waste: Solutions containing Anthracene-D10 (e.g., in organic solvents) must be

collected in a separate, compatible liquid waste container. Do not mix with other waste
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streams like aqueous or halogenated waste unless explicitly permitted by your institution's
waste management plan.[9]

Sharps Waste: Contaminated needles, syringes, or broken glass must be disposed of in a
designated sharps container.

Empty Containers: An empty container that held Anthracene-D10 must be disposed of as
hazardous waste.[8] Triple rinsing may be an option for some containers, but the rinsate
must be collected as hazardous liquid waste.

. Waste Container Management:

Compatibility: Use containers that are chemically compatible with the waste. For organic
solvent solutions, glass or appropriate plastic containers are suitable.[1][9] Avoid metal
containers for corrosive materials.[10]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical names and approximate concentrations of all components.[10]
Unknowns are costly to dispose of and create a safety hazard.[11]

Closure: Keep waste containers securely closed at all times, except when adding waste.[10]
[12] This prevents spills and the release of vapors.

Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within
the laboratory.[10][11] This area should have secondary containment to capture any potential
leaks.

. Disposal Request:

Once a waste container is full (not exceeding 90% capacity[12]), or if the waste is no longer
being generated, arrange for pickup through your institution's Environmental Health and
Safety (EHS) department.[11]

Do not dispose of Anthracene-D10 down the drain or in regular trash.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b048595?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b048595?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Sample Preparation for
GC/MS Analysis with Anthracene-D10 Internal
Standard

This protocol details the preparation of a sample for analysis, incorporating the proper handling
and waste disposal steps for Anthracene-D10.

Objective: To prepare a hexane extract for GC/MS analysis using Anthracene-D10 as an
internal standard.

Materials:

e Anthracene-D10 solid

e Hexane (HPLC grade)

e Analytical balance

e Spatula, weigh boat

e Volumetric flasks (10 mL, 100 mL)
e Micropipettes and tips

» Vortex mixer

e GC vials with caps

» Designated solid and liquid hazardous waste containers
Procedure:

e Prepare Stock Solution (100 pg/mL): a. In a chemical fume hood, weigh approximately 10
mg of Anthracene-D10 solid onto a weigh boat. b. Carefully transfer the solid to a 100 mL
volumetric flask. c. Dispose of the weigh boat and any contaminated gloves in the
designated solid hazardous waste container. d. Add a small amount of hexane to the flask to
dissolve the solid, then dilute to the mark with hexane. Cap and mix thoroughly.
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e Prepare Spiking Solution (10 pg/mL): a. Pipette 1 mL of the 100 pg/mL stock solution into a
10 mL volumetric flask. b. Dilute to the mark with hexane. Cap and mix. c. Dispose of the
used pipette tip in the solid hazardous waste container.

o Spike the Sample: a. To 1 mL of the sample extract in a GC vial, add 10 pL of the 10 pg/mL
Anthracene-D10 spiking solution. b. Cap the vial and vortex briefly to mix. c. The sample is
now ready for GC/MS analysis.

o Waste Disposal during Protocol: a. Solid Waste: All used weigh boats, pipette tips, and
gloves contaminated with Anthracene-D10 are to be placed in the container labeled "Solid
Hazardous Waste: Anthracene-D10 and Hexane contaminated materials." b. Liquid Waste:
Any excess stock solution, spiking solution, or rinsed glassware contents must be poured
into the container labeled "Liquid Hazardous Waste: Hexane and Anthracene-D10." c. Final
Cleanup: Upon completion, rinse all glassware with a small amount of hexane. This rinsate
must be collected and disposed of as hazardous liquid waste.

Visualized Workflow: Anthracene-D10 Disposal
Logic

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from laboratory activities involving Anthracene-D10.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b048595?utm_src=pdf-body
https://www.benchchem.com/product/b048595?utm_src=pdf-body
https://www.benchchem.com/product/b048595?utm_src=pdf-body
https://www.benchchem.com/product/b048595?utm_src=pdf-body
https://www.benchchem.com/product/b048595?utm_src=pdf-body
https://www.benchchem.com/product/b048595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation
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(e.g., contaminated gloves, vials, weigh boats) (e.g., solutions in solvent, rinsate) (e.g., contaminated needles, broken glass)

Place in Labeled Place in Labeled Place in Labeled
Solid Waste Container Liquid Waste Container Sharps Container
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Sharps

Container Full
or No Longer Needed?
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Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of Anthracene-D10 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

